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Compound of Interest

Compound Name: Fmoc-Lys(Z)-OH

Cat. No.: B557016 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents like Fmoc-Lys(Z)-OH are paramount for ensuring laboratory safety and

environmental compliance. This guide provides a detailed, step-by-step procedure for the safe

disposal of Fmoc-Lys(Z)-OH, alongside essential safety data and a clear workflow diagram.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are equipped with the appropriate

personal protective equipment (PPE). This includes:

Eye Protection: Wear safety glasses or goggles.

Hand Protection: Use chemical-resistant gloves. Gloves must be inspected prior to use and

disposed of properly after handling.[1]

Body Protection: A lab coat is recommended to protect street clothing.

Respiratory Protection: While generally not required in well-ventilated areas, a dust mask

may be used to avoid inhaling powder.[2]

Work in a well-ventilated area, such as a fume hood, to minimize inhalation exposure. Avoid the

formation of dust during handling.[1]
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The primary method for disposing of Fmoc-Lys(Z)-OH is to treat it as chemical waste in

accordance with local, state, and federal regulations.[3] Do not discharge it into drains or the

environment.[1][4]

1. Waste Collection:

Carefully sweep up any solid Fmoc-Lys(Z)-OH using appropriate tools to avoid creating
dust.
Place the collected solid into a clearly labeled, sealable container designated for chemical
waste. The container should be kept closed when not in use.[1]

2. Contaminated Materials:

Any materials that have come into contact with Fmoc-Lys(Z)-OH, such as gloves, weighing
paper, or contaminated labware, should also be placed in the designated chemical waste
container.
Contaminated packaging should be disposed of as unused product.[1]

3. Waste Storage:

Store the sealed chemical waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[1] The recommended storage
temperature for the product itself is 2-8°C.[2]

4. Professional Disposal:

Arrange for the collection of the chemical waste by a licensed hazardous waste disposal
company.
Consult your institution's Environmental Health and Safety (EHS) department for specific
guidance and to ensure compliance with all applicable regulations.[5]

Quantitative Data for Fmoc-Lys(Z)-OH
The following table summarizes key quantitative data for Fmoc-Lys(Z)-OH, aiding in its safe

handling and management.
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Property Value

Molecular Formula C₂₉H₃₀N₂O₆

Molecular Weight 502.56 g/mol

Appearance Beige powder

Melting Point 110-120 °C[2]

Solubility No data available

Storage Temperature 2-8°C[2]

Flash Point Not applicable

Acute Toxicity No data available

Carcinogenicity
No component of this product is identified as a

carcinogen by IARC.[1]

Experimental Workflow and Logical Relationships
The following diagrams illustrate the procedural workflow for the proper disposal of Fmoc-
Lys(Z)-OH and the logical relationship between safety precautions and disposal steps.
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Caption: Workflow for the safe disposal of Fmoc-Lys(Z)-OH.
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Caption: Logical relationship of materials in the disposal process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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